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Compound of Interest

Compound Name: Di-o-cresyl phosphate

Cat. No.: B032854 Get Quote

Di-o-cresyl Phosphate: A Technical Overview
CAS Number: 35787-74-7

This technical guide provides an in-depth overview of di-o-cresyl phosphate, including its

chemical identity, molecular structure, and relevant physicochemical data. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis.

Core Chemical Information
Di-o-cresyl phosphate is an organophosphate compound. It is structurally related to the more

commonly known tricresyl phosphates (TCPs), which are used as flame retardants and

plasticizers.[1][2][3] The "di-o" designation indicates that two ortho-cresyl groups are attached

to the phosphate core. Di-o-cresyl hydrogen phosphate is a known metabolite of the neurotoxic

chemical tri-o-cresyl phosphate (TOCP).[4][5]

Quantitative Data Summary
Specific experimental physicochemical data for di-o-cresyl phosphate is not readily available

in the public domain. However, computational data provides theoretical values for several key

properties. For comparative purposes, experimental data for the closely related compound, tri-

o-cresyl phosphate (the tri-ortho isomer), is also presented.
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Table 1: Computed Physicochemical Properties of Di-o-cresyl Phosphate

Property Value Source

Molecular Formula C₁₄H₁₅O₄P [6]

Molecular Weight 278.24 g/mol [6]

TPSA (Topological Polar

Surface Area)
55.76 Å² [6]

LogP (Octanol-Water Partition

Coefficient)
3.86164 [6]

Hydrogen Bond Acceptors 3 [6]

Hydrogen Bond Donors 1 [6]

Rotatable Bonds 4 [6]

Table 2: Experimental Physicochemical Properties of Tri-o-cresyl Phosphate (CAS 78-30-8)

Property Value Source

Physical Form Colorless to pale-yellow liquid [7]

Melting Point 11 °C [7]

Boiling Point 410 °C [7]

Density 1.1955 g/cm³ at 20 °C [7]

Vapor Pressure 1.2×10⁻⁴ Pa at 25 °C [8]

Water Solubility Sparingly soluble [7]

Molecular Structure
The molecular structure of di-o-cresyl phosphate consists of a central phosphate group

bonded to two ortho-cresyl (2-methylphenyl) groups and one hydroxyl group.

Caption: Molecular structure of di-o-cresyl phosphate.
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Experimental Protocols
A specific experimental protocol for the synthesis of di-o-cresyl phosphate (CAS 35787-74-7)

was not identified in the reviewed literature. However, a detailed synthesis for the closely

related metabolite, di-o-cresyl hydrogen phosphate, has been described.[4][5] This procedure

is presented below as a relevant synthetic methodology.

Synthesis of Di-o-cresyl Hydrogen Phosphate
This synthesis is a two-step process involving the formation of a phosphorochloridate

intermediate followed by hydrolysis.[4][5]

Step 1: Synthesis of Di-o-cresyl Phosphorochloridate

Reactants: Phosphorus oxychloride (POCl₃) and o-cresol are reacted in a 1:2 molar ratio.

Catalyst: Anhydrous aluminum chloride (AlCl₃) is used as a catalyst.

Procedure: The reactants are combined in the presence of the catalyst. The reaction leads to

the formation of the intermediate, di-o-cresyl phosphorochloridate.

Step 2: Hydrolysis to Di-o-cresyl Hydrogen Phosphate

Reactant: The di-o-cresyl phosphorochloridate intermediate from Step 1.

Procedure: The chloridate intermediate is hydrolyzed under appropriate conditions to yield

di-o-cresyl hydrogen phosphate.[4][5]

Purification and Analysis: The final product can be further derivatized to its corresponding

methyl ester for analysis by spectroscopic techniques such as infrared (IR), proton nuclear

magnetic resonance (¹H-NMR), and mass spectrometry to confirm its structure. The purity of

the synthesized metabolites can be determined by high-performance liquid chromatography

(HPLC).[4][5]
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Step 1: Intermediate Formation

Step 2: Hydrolysis
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Caption: Synthesis workflow for di-o-cresyl hydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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